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Compound of Interest

Compound Name: 3,4',5-Tribromosalicylanilide

Cat. No.: B1170431

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3,4',5-
Tribromosalicylanilide (TBS), a compound used as a disinfectant and bacteriostatic agent.[1]
[2] Adherence to these procedures is critical to ensure personnel safety and environmental
protection, given the chemical's hazardous properties.

I. Chemical and Safety Data

Proper handling and disposal begin with a clear understanding of the substance's properties
and associated hazards. 3,4',5-Tribromosalicylanilide is classified as harmful if swallowed
and presents as an irritant and an environmental hazard.[1][3][4]
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Property Data Reference

Chemical Name 3,4',5-Tribromosalicylanilide [3]

Tribromsalan, Temasept IV,

Synonyms Trisanil s
CAS Number 87-10-5 [3]
Molecular Formula C13HsBrsNO:z [3]
Molecular Weight 449.92 g/mol [1]
GHS Hazard Statements H302: Harmful if swallowed [3114]
Signal Word Warning [3]
Primary Hazards Irritant, Environmental Hazard [1]
Oral Toxicity (Rat) LD50: 410 mg/kg [3]

Il. Standard Operating Procedure for Disposal

The primary and mandated method for the disposal of 3,4',5-Tribromosalicylanilide is through
a licensed and authorized waste management company.[3] Do not attempt to dispose of this
chemical via standard laboratory drains or as regular solid waste.

Step 1: Personal Protective Equipment (PPE)

Before handling 3,4',5-Tribromosalicylanilide for disposal, ensure the following PPE is worn:
e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical safety goggles.[3]

» Respiratory Protection: A dust respirator should be used, especially if dust or aerosols are
generated.[3]

o Lab Coat: A standard laboratory coat to protect from skin contact.[3]

Step 2: Waste Segregation and Collection
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o Solid Waste: Collect all surplus and non-recyclable solid 3,4',5-Tribromosalicylanilide into a
designated, airtight, and clearly labeled waste container.[3]

o Contaminated Materials: Any items that have come into contact with the chemical, such as
weighing paper, gloves, and pipette tips, must be treated as hazardous waste and collected
in the same designated container.[5]

e Avoid Incompatibilities: Do not mix 3,4',5-Tribromosalicylanilide waste with other
incompatible materials, such as strong oxidizing agents.[3]

Step 3: Container Labeling

The waste container must be accurately and securely labeled. The label should include:

The full chemical name: "3,4',5-Tribromosalicylanilide".

CAS Number: 87-10-5.

Appropriate hazard warnings (e.g., "Harmful,” "Irritant,” "Environmental Hazard").

Date of waste generation.

Step 4: Storage Pending Disposal

» Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous chemical waste.[3]

e The storage area should be secure and accessible only to authorized personnel.

e Ensure the container is kept away from incompatible materials.[3]

Step 5: Arranging for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal by a licensed hazardous waste management contractor.

e The most common professional disposal method for brominated aromatic compounds is
controlled chemical incineration at a facility equipped with afterburners and scrubbers to
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manage hazardous by-products.[3][6]

lll. Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is required to mitigate exposure and
environmental contamination.

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
e Ventilate: If safe to do so, increase ventilation in the area.

o Containment: Wearing appropriate PPE, prevent the spread of the powder. Sweep the dust
to collect it into an airtight container, taking care not to disperse it.[3]

o Decontamination: Clean the spill area thoroughly. All cleaning materials must be disposed of
as hazardous waste.

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[3]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3]

o Ingestion: If swallowed, call a POISON CENTER or doctor. Rinse the mouth.[3]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,4',5-
Tribromosalicylanilide.
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Caption: Decision workflow for the safe disposal of 3,4',5-Tribromosalicylanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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